Cas no 338977-48-3 (2-Oxo-1-(4-(Trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarboxamide)

• Product Name: 2-Oxo-1-(4-(Trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarboxamide
• CAS No: 338977-48-3
• MF: C₁₄H₁₁F₃N₂O₂
• MW: 296.244553804398
• MDL: MFCD00243765
• CID: 5025744
• Update Time: 2026-02-28

2-Oxo-1-(4-(Trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1-(4-(Trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarboxamide
• 2-oxo-1-[4-(trifluoromethyl)benzyl]-1,2-dihydro-3-pyridinecarboxamide
• 2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-carboxamide
• MLS000763706
• HMS2625A19
• SMR000334063
• 2-oxo-1-(4-(trifluoromethyl)benzyl)-1,2-dihydropyridine-3-carboxamide
• 2-Oxo-1-(4-(Trifluoromethyl)benzyl)-1,2-dihydro-3-pyridinecarboxamide

• MDL： MFCD00243765
• Inchi： 1S/C14H11F3N2O2/c15-14(16,17)10-5-3-9(4-6-10)8-19-7-1-2-11(12(18)20)13(19)21/h1-7H,8H2,(H2,18,20)
• InChI Key： QGLHIVUHEYGNOO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CN1C=CC=C(C(N)=O)C1=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 489
• XLogP3: 2.4
• Topological Polar Surface Area: 63.4